3-amino-N-ethylpropane-1-sulfonamide hydrochloride
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Overview
Description
Preparation Methods
The synthesis of 3-amino-N-ethylpropane-1-sulfonamide hydrochloride can be achieved through the oxidative coupling of thiols and amines. This method is advantageous as it does not require additional pre-functionalization and de-functionalization steps, thereby streamlining the synthetic route and reducing waste generation . The reaction typically involves the use of low-cost commodity chemicals and can be performed in a single step .
Chemical Reactions Analysis
3-amino-N-ethylpropane-1-sulfonamide hydrochloride undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles.
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
3-amino-N-ethylpropane-1-sulfonamide hydrochloride has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of various organosulfur compounds.
Biology: It is used in the study of enzyme inhibition and protein interactions.
Industry: It is used in the production of polymers and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-amino-N-ethylpropane-1-sulfonamide hydrochloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by inhibiting certain enzymes or proteins, thereby affecting various biological processes. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
3-amino-N-ethylpropane-1-sulfonamide hydrochloride can be compared with other similar compounds such as sulfenamides, sulfinamides, and sulfonamides. These compounds share similar structural features and chemical properties but differ in their specific applications and reactivity . For example:
Sulfenamides: Used as vulcanization accelerators in the rubber industry.
Sulfinamides: Used in the synthesis of various organosulfur compounds.
Sulfonamides: Widely used in pharmaceuticals and agrochemicals.
This compound is unique in its specific combination of functional groups and its versatility in various applications.
Properties
Molecular Formula |
C5H15ClN2O2S |
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Molecular Weight |
202.70 g/mol |
IUPAC Name |
3-amino-N-ethylpropane-1-sulfonamide;hydrochloride |
InChI |
InChI=1S/C5H14N2O2S.ClH/c1-2-7-10(8,9)5-3-4-6;/h7H,2-6H2,1H3;1H |
InChI Key |
AOHZROYEWLTQJU-UHFFFAOYSA-N |
Canonical SMILES |
CCNS(=O)(=O)CCCN.Cl |
Origin of Product |
United States |
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